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Healing Electroluminescent Fibres
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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

1. Introduction ZONYL FS-300 is a fluorosurfactant that plays a critical multi-functional role in the
development of advanced, self-healing electroluminescent (EL) fibres, known as SHINE (Scalable Hydrogel-
clad Ionotronic Nickel-core Electroluminescent) fibres [1]. Its incorporation into the fluoropolymer matrix is
essential for achieving the self-healing property across all fibre layers, a key challenge in fibre-shaped
electronics. Furthermore, the unique properties of this fibre system enable applications in soft robotics and

interactive displays, combining omnidirectional magnetic actuation with light emission [1].

2. Material Specifications and Role of ZONYL FS-300 ZONYL FS-300 is a synthetic fluorosurfactant
designed to significantly reduce the surface tension of liquids. In the context of SHINE fibres, it is not used

in its raw, aqueous form but is integrated into the solid polymer composites that constitute the fibre's core
and EL layer [1] [2] [3].

¢ Molecular Formula: RFCH2CH20(CH2CH20)xH [2] [3]
e CAS Number: 197664-69-0 [2] [3]
e Typical Purity: ~25% solids in H20O (as supplied) [2]

Table 1: Quantitative Data for SHINE Fibre Composites Containing ZONYL FS-300
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. Composite Composition Key Function of ZONYL Critical Process
Fibre Layer
(wtlwt) FS-300 Parameters
Ni Electrode Ni microparticles / PVDF- Plasticizer & self-healing Flow rate: 10 pyL/min
Core HFP = 60/40 [1] promoter [1] [1]
EL Dielectric ZnS phosphor / PVDF-HFP =  Plasticizer & self-healing Flow rate: 10 pL/min
Interlayer 67/33 [1] promoter [1] [1]

3. Detailed Experimental Protocols

Protocol 1: Fabrication of Self-Healing Bilayer Coaxial Fibre (Ni/PVDF-HFP @ ZnS/PVDF-HFP) This
protocol describes the coaxial wet-spinning process for creating the fibre's core and electroluminescent layer

[1].
e Materials

o Polymer Matrix: Poly(vinylidene fluoride-co-hexafluoropropylene) (PVDF-HFP)
o Conductive Filler: Nickel (Ni) microparticles

o Phosphor: Zinc sulphide (ZnS) microparticles

o Additive: ZONYL FS-300 fluorosurfactant

o Solvent: Acetone

o Coagulation Bath: Deionized water

e Equipment

[e]

Customized coaxial nozzle for wet-spinning
Syringe pumps for precise dispersion feeding
Coagulation bath container

[e]

o

o

Fibre winding and collection system (e.qg., reel-to-reel)

¢ Step-by-Step Procedure

o Dispersion Preparation: Prepare two separate dispersions in acetone. a. Core Dispersion:
Mix Ni microparticles and PVDF-HFP at a 60/40 weight ratio. Incorporate a small amount of
ZONYL FS-300 into the mixture [1]. b. Sheath Dispersion: Mix ZnS phosphor microparticles
and PVDF-HFP at a 67/33 weight ratio. Also incorporate a small amount of ZONYL FS-300 [1].

o Loading and Extrusion: Load each dispersion into separate syringes. Use syringe pumps to
feed the core dispersion (10 yL/min) and the sheath dispersion (10 yL/min) into the inner and
outer channels of the coaxial nozzle, respectively [1].
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o Coagulation: Extrude the combined dispersions directly into a deionized water coagulation
bath. The miscibility of acetone with water causes rapid liquid-solid phase separation,
solidifying the dispersions into a compact, bilayer coaxial fibre [1].

o Collection: Continuously collect the solidified fibre using a reel-to-reel system. Allow the fibre
to dry completely before proceeding to the next coating step [1].

The following diagram illustrates the fabrication workflow for the self-healing bilayer coaxial fibre.
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Protocol 2: Coating with Self-Healing Transparent Hydrogel Electrode This protocol covers the

application of the outer ionic conductor electrode via ion-induced gelation [1].

e Materials

o Hygroscopic Hydrogel Precursor: A mixture of Polyvinyl Alcohol (PVA), Sodium Alginate
(SA), Glycerol (Gly), and Lithium Chloride (LiCl).

o lon Source: Calcium Chloride (CacClz) solution.

o Substrate: Dry Ni/PVDF-HFP @ ZnS/PVDF-HFP bilayer coaxial fibre from Protocol 1.

¢ Equipment
o Immersion baths or coating chambers.
¢ Step-by-Step Procedure

o First lon Dip: Immerse the dry bilayer fibre into a calcium chloride (CaClz) solution. This pre-
coats the fibre with calcium ions, which is critical for improving the wettability and adhesion of
the subsequent hydrogel layer to the hydrophobic fluoropolymer surface [1].

o Hydrogel Application: Immediately transfer the fibre to a bath containing the hydrogel
precursor solution (PVA-B/SA-C/LiCl/Gly). The calcium ions on the fibre surface will instantly
trigger the gelation of sodium alginate, forming a uniform hydrogel coating around the fibre [1].

o Second lon Dip (Optional but Recommended): Immerse the hydrogel-clad fibre into the
calcium chloride solution again to further cross-link and strengthen the hydrogel matrix [1].

o Drying: Allow the hydrogel to dry to equilibrium water content under ambient conditions. This
step reduces self-adhesion and improves the handling properties of the final SHINE fibre [1].

4. Performance and Characterization The performance of the final SHINE fibre is exceptional, with key

metrics outlined in the table below.

Table 2: Performance Characteristics of Self-Healed SHINE Fibre

Performance Pristine Post-Severance Self-Healing . .
. Testing Conditions
Metric Value Performance
Luminance Baseline Recovers 98.6% of pristine After being completely severed
luminance [1] and self-healed
Luminance N/A Maintains stable luminance for Under ambient conditions after
Stability over 10 months [1] healing
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Performance Pristine Post-Severance Self-Healing . .
. Testing Conditions
Metric Value Performance
Mechanical N/A Stable under bending to a radius After self-healing
Stability of ~5 mm [1]
Peak Luminance 1068 cd/m?  Not specified At an AC electric field of 5.7 V/
[1] um [1]

5. Application Workflow in Soft Robotics The following diagram illustrates how the multifunctional

SHINE fibre operates in a soft robotic application, combining actuation and luminescence.
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[https://www.smolecule.com/products/b1833096#zonyl-fs-300-in-self-healing-electroluminescent-

fibres]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/b1833096#zonyl-fs-300-in-self-healing-electroluminescent-fibres
https://www.smolecule.com/products/b1833096#zonyl-fs-300-in-self-healing-electroluminescent-fibres
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1833096?utm_src=pdf-bulk
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

